Cas no 14597-12-7 (1,3-Isobenzofurandione, 4,7-dimethoxy-)
14597-12-7 structure
Product Name:1,3-Isobenzofurandione, 4,7-dimethoxy-
CAS No:14597-12-7
MF:C10H8O5
MW:208.167523384094
CID:1316002
PubChem ID:2752592
Update Time:2025-04-20
1,3-Isobenzofurandione, 4,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 4,7-dimethoxy-
- 3,6-Dimethoxyphthalic anhydride
- 4,7-dimethoxy-2-benzofuran-1,3-dione
- DB-083099
- LRJYRDODMNDLFR-UHFFFAOYSA-N
- 4,7-dimethoxyisobenzofuran-1,3-dione
- 14597-12-7
- DTXSID70372908
- SCHEMBL8996379
- 3,6-dimethyoxyphthalic anhydride
- AKOS004907306
-
- Inchi: 1S/C10H8O5/c1-13-5-3-4-6(14-2)8-7(5)9(11)15-10(8)12/h3-4H,1-2H3
- InChI Key: LRJYRDODMNDLFR-UHFFFAOYSA-N
- SMILES: O1C(C2C(=CC=C(C=2C1=O)OC)OC)=O
Computed Properties
- Exact Mass: 208.037
- Monoisotopic Mass: 208.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.8Ų
1,3-Isobenzofurandione, 4,7-dimethoxy- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
14597-12-7 (1,3-Isobenzofurandione, 4,7-dimethoxy-) Related Products
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